Cas no 29518-68-1 (2-(1H-1,3-benzodiazol-2-yl)ethan-1-amine)

2-(1H-1,3-Benzodiazol-2-yl)ethan-1-amine is a heterocyclic organic compound featuring a benzimidazole core linked to an ethylamine side chain. This structure imparts versatile reactivity, making it valuable in pharmaceutical and chemical synthesis applications. Its benzimidazole moiety contributes to strong binding affinity with biological targets, while the primary amine group enhances solubility and facilitates further derivatization. The compound is particularly useful in the development of bioactive molecules, including enzyme inhibitors and receptor modulators. Its stability under a range of conditions and compatibility with common coupling reagents further underscore its utility in medicinal chemistry and material science research. High purity grades ensure reproducibility in synthetic workflows.
2-(1H-1,3-benzodiazol-2-yl)ethan-1-amine structure
29518-68-1 structure
Product Name:2-(1H-1,3-benzodiazol-2-yl)ethan-1-amine
CAS No:29518-68-1
MF:C9H11N3
MW:161.203741312027
MDL:MFCD00462745
CID:240442
PubChem ID:415158
Update Time:2025-05-19

2-(1H-1,3-benzodiazol-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(1H-Benzoimidazol-2-yl)ethylamine
    • 1H-Benzimidazole-2-ethanamine
    • 1H-BENZIMIDAZOLE-ETHANAMINE . 2HCL
    • 2-(1H-Benzo[d]imidazol-2-yl)ethanamine
    • 2-(1H-2-Benzoimidazolyl)-ethylamine
    • BenzyltriphenylphosphoniuM broMide, polyMer-bound
    • 2-(2-Aminoethyl)benzimidazole
    • 2-(Aminoethyl)-1H-benzimidazole
    • 2-(1H-Benzoimidazol-2-yl)-ethylamine
    • 2-(1H-Benzimidazol-2-yl)ethanamine
    • 2-(1H-1,3-BENZODIAZOL-2-YL)ETHAN-1-AMINE
    • 2-(1H-Benzimidazol-2-yl)ethylamine
    • 2-benzimidazol-2-ylethylamine
    • NSC67437
    • 1h-benzimidazole-ethanamine dihydrochloride
    • Cambridge id 5163526
    • TimTec1_003054
    • NCIOpen2_003409
    • Oprea1_323975
    • Oprea1_804344
    • CBDivE_003076
    • SCHEMBL524002
    • FT-0742724
    • CHEMBL4580273
    • AMY13952
    • EN300-35531
    • NSC 67437
    • DS-1360
    • FS-2423
    • SDCCGMLS-0064530.P001
    • J-800101
    • BENZYLTRIPHENYLPHOSPHONIUMBROMIDEPOL&
    • DTXSID20952017
    • 2-(1-H-BENZIMIDAZOL-2-YL)-ETHYLAMINE
    • J-640437
    • SY042498
    • AKOS000200465
    • 2-(1H-benzoimidazol-2-yl)-ethyl-amine
    • AB06128
    • MFCD00462745
    • CS-W019033
    • 2-(2-Amino-athyl)-benzimidazol
    • F2101-0033
    • GJEPMYMUORZPMP-UHFFFAOYSA-N
    • Benzyltriphenylphosphonium bromide,pol
    • 2-(1H-Benzimidazol-2-yl)ethan-1-amine
    • SB36430
    • BB 0219585
    • BENZYLTRIPHENYLPHOSPHONIUM BROMIDE POL&
    • EU-0011815
    • 2-(1H-Benzoimidazol-2-yl)-ethylamine, AldrichCPR
    • 29518-68-1
    • ALBB-000023
    • DB-068129
    • BBL011955
    • STK389068
    • 2-(1H-1,3-benzodiazol-2-yl)ethan-1-amine
    • MDL: MFCD00462745
    • Inchi: 1S/C9H11N3/c10-6-5-9-11-7-3-1-2-4-8(7)12-9/h1-4H,5-6,10H2,(H,11,12)
    • InChI Key: GJEPMYMUORZPMP-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=CC=2N=C1CCN

Computed Properties

  • Exact Mass: 161.095
  • Monoisotopic Mass: 161.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 0.6
  • Topological Polar Surface Area: 54.7

Experimental Properties

  • Color/Form: Not available
  • Density: 1.225
  • Melting Point: 160 ºC
  • Boiling Point: 400℃ at 760 mmHg
  • Flash Point: 224.5±10.4 °C
  • Solubility: Not available
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-(1H-1,3-benzodiazol-2-yl)ethan-1-amine Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36/37/39
  • Hazardous Material Identification: Xi
  • Storage Condition:Keep in dark place,Inert atmosphere,2-8°C(BD28846)

2-(1H-1,3-benzodiazol-2-yl)ethan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-NU106-20g
2-(1H-1,3-benzodiazol-2-yl)ethan-1-amine
29518-68-1 98%
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3231.0CNY 2021-07-10
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JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
20R0370-25g
2-(1H-Benzoimidazol-2-yl)-ethylamine
29518-68-1 96%
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3222.56CNY 2021-05-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
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322.26CNY 2021-05-07
TRC
B130100-50mg
2-(1H-Benzo[d]imidazol-2-yl)ethanamine
29518-68-1
50mg
$ 50.00 2022-06-07
TRC
B130100-100mg
2-(1H-Benzo[d]imidazol-2-yl)ethanamine
29518-68-1
100mg
$ 65.00 2022-06-07
TRC
B130100-500mg
2-(1H-Benzo[d]imidazol-2-yl)ethanamine
29518-68-1
500mg
$ 95.00 2022-06-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
H843011-250mg
2-(1H-Benzo[d]imidazol-2-yl)ethanamine
29518-68-1 98%
250mg
¥117.90 2022-01-10
abcr
AB170497-250 mg
2-(1-H-Benzimidazol-2-yl)-ethylamine
29518-68-1
250mg
€84.50 2023-05-07
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